4-Cyclopropoxy-2-iodobenzonitrile

• Molecular Formula: C10H8INO
• Molecular Weight: 285.08 g/mol
• IUPAC Name: 4-cyclopropyloxy-2-iodobenzonitrile
• InChI: InChI=1S/C10H8INO/c11-10-5-9(13-8-3-4-8)2-1-7(10)6-12/h1-2,5,8H,3-4H2
• InChI Key: ZYAFAQHWLWEMFO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(C=C2)C#N)I

Description

4-Cyclopropoxy-2-iodobenzonitrile is a substituted benzonitrile derivative characterized by a cyclopropoxy group at the 4-position, an iodine atom at the 2-position, and a nitrile functional group at the 1-position of the benzene ring. For example, coupling reactions involving diazonium salts or cyclopropoxylation via nucleophilic substitution could be plausible, as seen in the synthesis of structurally similar arylhydrazononitriles and boronic ester-containing benzonitriles .

Such features make this compound a candidate for pharmaceutical or agrochemical applications, though specific studies on its bioactivity remain unrecorded in the provided sources.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method for synthesizing 4-Cyclopropoxy-2-iodobenzonitrile involves the Suzuki-Miyaura coupling reaction . This reaction typically uses a palladium catalyst to couple an aryl halide with an organoboron compound. The general reaction conditions include:

Catalyst: Palladium(0) or Palladium(II) complexes

Base: Potassium carbonate or sodium carbonate

Solvent: Tetrahydrofuran or dimethylformamide

Temperature: 80-100°C

The starting materials for this synthesis are usually 4-cyclopropoxybenzonitrile and an appropriate iodoarene.

Industrial Production Methods

Industrial production of 4-Cyclopropoxy-2-iodobenzonitrile may involve similar coupling reactions but on a larger scale. The process would be optimized for yield and purity, often using continuous flow reactors to maintain consistent reaction conditions and improve efficiency.

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-2-iodobenzonitrile can undergo various types of chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other nucleophiles in the presence of a suitable catalyst.

Oxidation Reactions: The cyclopropoxy group can be oxidized to form different functional groups.

Reduction Reactions: The nitrile group can be reduced to an amine under appropriate conditions.

Common Reagents and Conditions

Substitution: Nucleophiles such as amines or thiols, with catalysts like copper or palladium.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas with a metal catalyst.

Major Products

Substitution: Formation of compounds like 4-cyclopropoxy-2-aminobenzonitrile.

Oxidation: Formation of compounds like 4-cyclopropoxy-2-iodobenzoic acid.

Reduction: Formation of compounds like 4-cyclopropoxy-2-iodobenzylamine.

Scientific Research Applications

4-Cyclopropoxy-2-iodobenzonitrile has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-2-iodobenzonitrile depends on its specific application. In organic synthesis, its reactivity is primarily due to the presence of the iodine atom, which can participate in various coupling reactions. In biological systems, it may interact with specific enzymes or receptors, although detailed studies on its molecular targets and pathways are still ongoing.

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table highlights key structural analogs and their distinguishing features:

Compound Name	Substituents	Key Functional Groups	Applications/Reactivity	Reference
4-Cyclopropoxy-2-iodobenzonitrile	4-cyclopropoxy, 2-iodo	Nitrile, ether, halogen	Potential synthetic intermediate	—
4-Hydroxy-3,5-diiodobenzonitrile (Ioxynil)	4-hydroxy, 3,5-diiodo	Nitrile, hydroxyl, halogens	Herbicide (photosystem II inhibitor)
2-(Cyclopropylmethoxy)-5-fluoro-4-(dioxaborolan-2-yl)benzonitrile	4-boronic ester, 5-fluoro, 2-cyclopropylmethoxy	Nitrile, boronic ester, ether	Suzuki coupling precursor

Key Observations:

Substituent Effects on Reactivity: The iodine in 4-Cyclopropoxy-2-iodobenzonitrile enables halogen-bonding interactions and facilitates cross-coupling reactions, similar to ioxynil’s diiodo-substituted structure .

Biological and Chemical Applications :

• Ioxynil’s herbicidal activity underscores the importance of halogen placement on the aromatic ring for targeting specific enzymes. The target compound’s iodine may confer similar bioactivity but with altered selectivity due to the cyclopropoxy group .
• The boronic ester analog’s utility in medicinal chemistry highlights the versatility of benzonitrile scaffolds in drug discovery, suggesting that 4-Cyclopropoxy-2-iodobenzonitrile could serve as a precursor for further functionalization .

Synthetic Flexibility: Compounds like 2-arylhydrazononitriles () demonstrate the adaptability of nitrile-containing intermediates in generating heterocycles (e.g., indoles, triazoles). The target compound’s nitrile group could similarly enable condensation or cyclization reactions to access complex architectures .

Physicochemical Properties and Stability

• Lipophilicity : The cyclopropoxy group in 4-Cyclopropoxy-2-iodobenzonitrile likely increases logP compared to hydroxylated analogs like ioxynil, impacting solubility and biodistribution.
• Stability : Cyclopropoxy ethers are generally more hydrolytically stable than esters or amides, suggesting enhanced metabolic resistance relative to compounds with labile functional groups.